Cas no 158580-57-5 (Methyl 4-bromo-2-nitrobenzoate)

Methyl 4-bromo-2-nitrobenzoate is a brominated and nitrated aromatic ester with the molecular formula C₈H₆BrNO₄. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its key functional groups—the bromo and nitro substituents—enable selective transformations, such as nucleophilic substitutions or reductions, facilitating the synthesis of complex molecules. The ester moiety enhances solubility in organic solvents, simplifying purification and handling. With a well-defined structure and high purity, Methyl 4-bromo-2-nitrobenzoate is a reliable building block for researchers in medicinal chemistry and materials science. Its stability under standard conditions ensures consistent performance in synthetic applications.

Methyl 4-bromo-2-nitrobenzoate structure

158580-57-5 structure

Product Name:Methyl 4-bromo-2-nitrobenzoate

CAS No:158580-57-5

MF:C₈H₆BrNO₄

MW:260.041541576386

MDL:MFCD10699645

CID:857555

Update Time:2025-10-18

Methyl 4-bromo-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-2-nitrobenzoate
- Benzoic acid, 4-bromo-2-nitro-, methyl ester
- YTWDMAAPIWOIFZ-UHFFFAOYSA-N
- SB12305
- TRA0095146
- SY010725
- 4-Bromo-2-nitro-benzoic acid methyl ester
- ST2419574
- V3566
- MDL： MFCD10699645
- Inchi： 1S/C8H6BrNO4/c1-14-8(11)6-3-2-5(9)4-7(6)10(12)13/h2-4H,1H3
- InChI Key： YTWDMAAPIWOIFZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(=O)OC)=C(C=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 258.94800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 2.4
Topological Polar Surface Area: 72.1

Experimental Properties

Density: 1.673±0.06 g/cm3 (20 ºC 760 Torr),
Flash Point: 151.9℃
Solubility: Very slightly soluble (0.23 g/l) (25 º C),
PSA: 72.12000
LogP: 2.66710

Methyl 4-bromo-2-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M844447-1g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5	98%	1g	136.80	2021-05-17
TRC	M296163-100mg	Methyl 4-bromo-2-nitrobenzoate	158580-57-5		100mg	$64.00	2023-05-18
TRC	M296163-250mg	Methyl 4-bromo-2-nitrobenzoate	158580-57-5		250mg	$75.00	2023-05-18
TRC	M296163-500mg	Methyl 4-bromo-2-nitrobenzoate	158580-57-5		500mg	$87.00	2023-05-18
TRC	M296163-1g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5		1g	$98.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M51350-1g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5		1g	¥126.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M51350-5g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5		5g	¥166.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M51350-25g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5		25g	¥686.0	2021-09-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M51350-100g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5		100g	¥3266.0	2021-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M174572-25g	Methyl 4-bromo-2-nitrobenzoate	158580-57-5	98%	25g	¥509.90	2023-09-01

Methyl 4-bromo-2-nitrobenzoate Production Method

Methyl 4-bromo-2-nitrobenzoate Related Literature

1. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

158580-57-5 (Methyl 4-bromo-2-nitrobenzoate) Related Products

Recommended suppliers

Xiamen PinR Bio-tech Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk